(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)(1-(4-isopropylphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl)methanone

• IUPAC Name: [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-[1-(4-propan-2-ylphenyl)-5-pyrrol-1-ylpyrazol-4-yl]methanone
• InChI: InChI=1S/C29H31N5O3/c1-21(2)23-6-8-24(9-7-23)34-28(32-11-3-4-12-32)25(18-30-34)29(35)33-15-13-31(14-16-33)19-22-5-10-26-27(17-22)37-20-36-26/h3-12,17-18,21H,13-16,19-20H2,1-2H3
• InChI Key: GCMYFWBROXCPSP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N2C(=C(C=N2)C(=O)N3CCN(CC3)CC4=CC5=C(C=C4)OCO5)N6C=CC=C6
• Molecular Formula: C29H31N5O3
• Molecular Weight: 497.6 g/mol

Description

(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)(1-(4-isopropylphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl)methanone is a useful research compound. Its molecular formula is C29H31N5O3 and its molecular weight is 497.599. The purity is usually 95%.
BenchChem offers high-quality (4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)(1-(4-isopropylphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)(1-(4-isopropylphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Interaction and Pharmacological Potential

• Research on cannabinoid receptor antagonists, such as N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716; 1), highlights the intricate molecular interactions and pharmacological potential of complex molecules. This study utilized molecular orbital methods and conformational analysis to elucidate the binding interactions with the CB1 cannabinoid receptor, offering a framework for understanding how similar compounds might interact with biological targets (Shim et al., 2002).

Antimicrobial Activity

• The synthesis and evaluation of 2-[N-(substituted benzothiazolyl)amino]pyridine derivatives for in vitro antimicrobial activity illustrate the approach to discovering new antimicrobial agents. These compounds displayed variable and modest activity against bacteria and fungi, showcasing the potential of structurally complex molecules in addressing microbial resistance (Patel et al., 2011).

Anticancer Activity

• A study on anthranilamide–pyrazolo[1,5‐a]pyrimidine conjugates evaluated their anticancer activity in cervical cancer cells, with some compounds showing significant cytotoxicity. This research provides a basis for the development of new anticancer therapies by exploring the biological activities of novel heterocyclic compounds (Kamal et al., 2012).

Synthesis and Structural Analysis

• The synthesis and characterization of novel pyrazole carboxamide derivatives containing piperazine moiety, as well as their determination through X-ray crystal analysis, demonstrate the importance of structural exploration in the development of new compounds with potential biological activities (Lv et al., 2013).